Cas no 633328-97-9 (1-(5-Chloro-1H-pyrazolo[4,3-D]pyrimidin-1-YL)ethanone)

• Product Name: 1-(5-Chloro-1H-pyrazolo[4,3-D]pyrimidin-1-YL)ethanone
• CAS No: 633328-97-9
• MF: C₇H₅ClN₄O
• MW: 196.593799352646
• CID: 2850961
• PubChem ID: 59797350
• Update Time: 2025-04-21

1-(5-Chloro-1H-pyrazolo[4,3-D]pyrimidin-1-YL)ethanone Chemical and Physical Properties

Names and Identifiers

• CS-0244716
• 633328-97-9
• Z1681346877
• UOLFCRWSCMPVIA-UHFFFAOYSA-N
• 1-{5-chloro-1h-pyrazolo[4,3-d]pyrimidin-1-yl}ethan-1-one
• AKOS027254765
• 1-(5-Chloro-pyrazolo[4,3-d]pyrimidin-1-yl)-ethanone
• AS-41494
• SCHEMBL4139235
• 1-[5-chloro-1H-pyrazolo[4,3-d]pyrimidin-1-yl]ethan-1-one
• 1-(5-CHLORO-1H-PYRAZOLO[4,3-D]PYRIMIDIN-1-YL)ETHANONE
• DB-215666
• EN300-2898194
• Ethanone, 1-(5-chloro-1H-pyrazolo[4,3-d]pyrimidin-1-yl)-
• MFCD23703264
• IAB32897
• 1-(5-Chloro-1H-pyrazolo[4,3-D]pyrimidin-1-YL)ethanone

• MDL： MFCD23703264
• Inchi： 1S/C7H5ClN4O/c1-4(13)12-6-3-9-7(8)11-5(6)2-10-12/h2-3H,1H3
• InChI Key： UOLFCRWSCMPVIA-UHFFFAOYSA-N
• SMILES： ClC1N=CC2=C(C=NN2C(C)=O)N=1

Computed Properties

• Exact Mass: 196.0151885g/mol
• Monoisotopic Mass: 196.0151885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 60.7Ų